![molecular formula C19H21NO6 B2532656 [2-(2,4-Dimethoxyanilino)-2-oxoethyl] 2-(2-methoxyphenyl)acetate CAS No. 1794741-30-2](/img/structure/B2532656.png)
[2-(2,4-Dimethoxyanilino)-2-oxoethyl] 2-(2-methoxyphenyl)acetate
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Description
[2-(2,4-Dimethoxyanilino)-2-oxoethyl] 2-(2-methoxyphenyl)acetate, also known as DMOAA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a derivative of acetaminophen, which is a widely used pain reliever. DMOAA has been found to have several unique properties, which make it a promising candidate for use in various research applications.
Scientific Research Applications
Synthesis and Crystal Structure
A study by Lv et al. (2009) on a closely related depside derivative, 2-(2-methoxy-2-oxoethyl)phenyl 2-(3,4-dimethoxyphenyl)acetate, showcases the compound's synthesis through a facile approach yielding high results. Crystal structure analysis using X-ray single crystal diffraction revealed its crystallization in the monoclinic, space group P21/c, providing foundational knowledge for further application and synthesis of related compounds (Lv et al., 2009).
Chemical Reactions and Potential Applications
The reactivity of similar compounds has been studied in various contexts, including their involvement in the synthesis of novel compounds through reactions such as the triphenylphosphine-catalyzed synthesis of dimethyl 1-aryl-4-ethoxy-5-oxo-4,5-dihydro-1H-pyrrole-2,3-dicarboxylates. Such studies illuminate the versatility of these compounds in synthesizing heterocyclic compounds, which have wide applications ranging from pharmaceuticals to materials science (Yavari et al., 2002).
Novel Copolymers and Material Science Applications
Further extending the application domain, research into novel copolymers involving oxy ring-substituted ethyl 2-cyano-3-phenyl-2-propenoates demonstrates the potential of these compounds in creating new materials with specific thermal and physical properties. Such materials could find applications in various industries, including electronics, coatings, and biomedical devices (Barilla et al., 2021).
Environmental and Photocatalytic Studies
Investigations into photocatalytic reactions, such as the complete oxidation of pollutants in water by photoassisted Fenton reactions, while not directly involving the exact compound, suggest a broader context where similar compounds could be explored for environmental remediation applications. Understanding the reactivity and stability of such compounds under photochemical conditions can lead to the development of efficient catalysts for pollutant degradation in water treatment processes (Pignatello & Sun, 1995).
properties
IUPAC Name |
[2-(2,4-dimethoxyanilino)-2-oxoethyl] 2-(2-methoxyphenyl)acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO6/c1-23-14-8-9-15(17(11-14)25-3)20-18(21)12-26-19(22)10-13-6-4-5-7-16(13)24-2/h4-9,11H,10,12H2,1-3H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXBRCZRZKZIBAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)NC(=O)COC(=O)CC2=CC=CC=C2OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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